Cas no 2649014-24-2 (1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one)
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one
- 2649014-24-2
- EN300-1137426
-
- Inchi: 1S/C9H14N2O2/c1-11-9(12)6-8(10-11)7-2-4-13-5-3-7/h7H,2-6H2,1H3
- InChI Key: JWVFBLUBODCQGE-UHFFFAOYSA-N
- SMILES: O1CCC(C2CC(N(C)N=2)=O)CC1
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 41.9Ų
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137426-0.05g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1137426-0.1g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1137426-0.25g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1137426-0.5g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1137426-1.0g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 1g |
$785.0 | 2023-06-09 | ||
| Enamine | EN300-1137426-2.5g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 2.5g |
$1230.0 | 2023-10-26 | |
| Enamine | EN300-1137426-5.0g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 5g |
$2277.0 | 2023-06-09 | ||
| Enamine | EN300-1137426-10.0g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 10g |
$3376.0 | 2023-06-09 | ||
| Enamine | EN300-1137426-1g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 1g |
$628.0 | 2023-10-26 | |
| Enamine | EN300-1137426-5g |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one |
2649014-24-2 | 95% | 5g |
$1821.0 | 2023-10-26 |
1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one
Introduction to 1-Methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649014-24-2)
1-Methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one, with the CAS number 2649014-24-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.
The chemical structure of 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one is characterized by a pyrazolone core substituted with a methyl group and a tetrahydro-pyran (oxane) ring. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one could be a promising lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one has also shown potential as an analgesic agent. A preclinical study conducted by a team at the University of California demonstrated that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways, making it a valuable candidate for further exploration in pain management.
The pharmacokinetic profile of 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one has been extensively studied to assess its suitability for clinical use. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Moreover, toxicity studies have shown that 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.
The synthetic route for producing 1-methyl-3-(oxan-4-yl)-4,5-dihydro-1H-pyrazol-5-one has been optimized to ensure high yields and purity. The synthesis typically involves a multi-step process that includes the formation of the pyrazolone core followed by substitution reactions to introduce the desired functional groups. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the synthesis, making it feasible for large-scale production.
In conclusion, 1-methyl-3-(oxan-4-y\-l)-4,5-dihydro\-1H-pyrazol\-5-one (CAS No. 2649014\-24\-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.
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